Cas no 1817-57-8 (4-Phenyl-3-butyn-2-one)

4-Phenyl-3-butyn-2-one Properties

Names and Identifiers

• 4-Phenylbut-3-yn-2-one
• Phenylbutynone
• 4-Phenyl-3-Batyu-2-One
• 4-PHENYL-3-BUTYN-2-ONE
• 1-acetyl-2-phenylacetylene
• 1-Phenyl-1-butyn-3-one
• 3-Butyn-2-one,4-phenyl
• acetylphenyl-acetylene
• EINECS 217-327-1
• methyl 2-phenylethynyl ketone
• methyl phenylethynyl ketone
• 4-phenyl-3-butyn-2-0ne
• 3-Butyn-2-one, 4-phenyl-
• UPEUQDJSUFHFQP-UHFFFAOYSA-N
• 4-phenyl-3-butyn-2-on
• 4-phenyl-but-3-yn-2-one
• CBiol_000156
• 4-Phenyl-3-
• 4-phenyl-3-butyn-2-one
• A812634
• CS-W004450
• Q27122725
• 4-Phenyl-3-butyn-2-one, 96%
• 4-07-00-01175 (Beilstein Handbook Reference)
• ICCB2_000156
• FT-0725660
• InChI=1/C10H8O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6H,1H
• SY051763
• J-011625
• F21355
• P1336
• FS-5129
• NS00025980
• CHEMBL2288882
• BRN 0878583
• AMY9693
• 1817-57-8
• SCHEMBL433104
• AKOS015840572
• CHEBI:51731
• MFCD00008776
• DTXSID50171178
• Benzofuran-2-carboxylic acid
• +Expand

• MDL： MFCD00008776
• InChIKey： UPEUQDJSUFHFQP-UHFFFAOYSA-N
• Inchi： 1S/C10H8O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6H,1H3
• SMILES： O=C(C#CC1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])[H]
• BRN： 0878583

Computed Properties

• Exact Mass: 144.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 144.058
• Heavy Atom Count: 11
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 1.62710
• PSA: 17.07000
• Refractive Index: n20/D 1.574(lit.)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 130°C/22mmHg(lit.)
• Melting Point: 4°C
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Color/Form: Yellow liquid
• Solubility: Unable or difficult to mix
• Density: 0.99 g/mL at 25 °C(lit.)

4-Phenyl-3-butyn-2-one Security Information

• Symbol: GHS07
• RTECS：ES0890000
• WGK Germany：3
• Safety Instruction： S26; S27; S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3334
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 22
• Signal Word：Warning

4-Phenyl-3-butyn-2-one Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone